![molecular formula C18H24FN3O4S B7720666 1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide CAS No. 593244-76-9](/img/structure/B7720666.png)
1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide
Overview
Description
1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is known to have a unique mechanism of action, which makes it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide involves the inhibition of the dopamine transporter, which results in the increased availability of dopamine in the synaptic cleft. This increased availability of dopamine is believed to be responsible for the compound's effects on neurological disorders and addiction.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of dopamine reuptake, increased dopamine release, and increased dopamine receptor activation. Additionally, this compound has also been found to have effects on other neurotransmitters, including serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide in lab experiments include its unique mechanism of action, which makes it a promising candidate for further investigation. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its long-term effects.
Future Directions
There are several future directions for the study of 1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide. One direction is the investigation of its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, this compound could also be investigated for its potential use in the treatment of addiction and depression. Further research is also needed to determine the long-term effects and potential toxicity of this compound.
Synthesis Methods
The synthesis method of 1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide involves the reaction of 4-fluorobenzenesulfonyl chloride with piperidine-4-carboxylic acid, followed by the reaction with piperidine-4-carbonyl chloride. The resulting product is purified using column chromatography to obtain the final compound.
Scientific Research Applications
1-[1-(4-Fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide has various scientific research applications, including its use in the study of neurological disorders such as Parkinson's disease and Alzheimer's disease. This compound is known to interact with the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. Additionally, this compound has also been investigated for its potential use in the treatment of addiction and depression.
properties
IUPAC Name |
1-[1-(4-fluorophenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24FN3O4S/c19-15-1-3-16(4-2-15)27(25,26)22-11-7-14(8-12-22)18(24)21-9-5-13(6-10-21)17(20)23/h1-4,13-14H,5-12H2,(H2,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTAHIHWBHHZNDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24FN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
